Cas no 71254-70-1 (Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate)

• Product Name: Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate
• CAS No: 71254-70-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1749569
• PubChem ID: 12493640
• Update Time: 2025-11-01

Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid, 1,2-dimethyl-, ethyl ester
• ethyl 1,2-dimethylbenzimidazole-5-carboxylate
• ethyl 1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylate
• 71254-70-1
• BS-29392
• ETHYL 1,2-DIMETHYL-1,3-BENZODIAZOLE-5-CARBOXYLATE
• Ethyl 1,2-Dimethyl-benzimidazole-5-carboxylate
• SVAVKHFAEWFWDR-UHFFFAOYSA-N
• Ethyl 1,2-dimethyl-1H-benzimidazole-5-carboxylate
• DTXSID301232639
• SCHEMBL14800136
• Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate

• Inchi： 1S/C12H14N2O2/c1-4-16-12(15)9-5-6-11-10(7-9)13-8(2)14(11)3/h5-7H,4H2,1-3H3
• InChI Key： SVAVKHFAEWFWDR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)N=C(C)N2C)=O

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12

Additional information on Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate

Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate (CAS No. 71254-70-1): An Overview

Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate (CAS No. 71254-70-1) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its unique benzodiazole core and ester functional group, has been the subject of numerous studies due to its potential applications in medicinal chemistry and drug development.

The benzodiazole scaffold is a well-known heterocyclic structure that has found extensive use in the design and synthesis of bioactive compounds. The presence of the ester group in Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate adds a layer of complexity and versatility to its chemical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals.

Recent research has highlighted the importance of benzodiazoles in the development of drugs targeting central nervous system (CNS) disorders. The ester functionality in Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate can be readily hydrolyzed to form the corresponding carboxylic acid, which can then be further modified to enhance pharmacological activity. This property makes it an attractive starting material for the synthesis of prodrugs and other bioactive molecules.

In the context of medicinal chemistry, Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate has been explored for its potential as an intermediate in the synthesis of novel benzodiazepine derivatives. These derivatives have shown promise in treating conditions such as anxiety, insomnia, and muscle spasms. The ability to fine-tune the chemical structure through modifications at various positions on the benzodiazole ring allows for the optimization of pharmacokinetic and pharmacodynamic properties.

One notable study published in the *Journal of Medicinal Chemistry* investigated the use of Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate as a key intermediate in the synthesis of a series of benzodiazepine analogs with enhanced binding affinity to GABA receptors. The results demonstrated that these analogs exhibited improved potency and selectivity compared to existing benzodiazepines, suggesting their potential as next-generation therapeutic agents.

Furthermore, Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate has been studied for its role in the development of radiolabeled tracers for positron emission tomography (PET) imaging. The ability to label this compound with radioisotopes allows for non-invasive visualization and quantification of receptor binding in vivo, which is crucial for understanding drug distribution and metabolism.

In addition to its applications in pharmaceutical research, Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate has also been explored for its potential as a ligand in coordination chemistry. The benzodiazole core can form stable complexes with various metal ions, which can be utilized in catalytic processes and materials science. Recent studies have shown that these metal complexes exhibit interesting electronic and magnetic properties, making them promising candidates for advanced functional materials.

The synthesis of Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate amine with an ester or acid chloride to form the benzodiazole ring. Subsequent modifications can be made to introduce additional functional groups or optimize the overall structure for specific applications.

In conclusion, Ethyl 1,2-dimethyl-1,3-benzodiazole-5-carboxylate (CAS No. 71254-70-1) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for the development of novel drugs and materials. Ongoing studies continue to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.